N-(2-(5-acetylthiophen-2-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C15H13F2NO2S/c1-9(19)13-6-5-10(21-13)7-8-18-15(20)14-11(16)3-2-4-12(14)17/h2-6H,7-8H2,1H3,(H,18,20)
• InChI Key: ZIKJRQOIKSUOGV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNC(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C15H13F2NO2S
• Molecular Weight: 309.3 g/mol
• CAS No.: 2034347-66-3

Description

Synthesis Analysis

Thiophene derivatives, which are part of the compound you’re interested in, can be synthesized using Gewald synthesis. This process involves reacting ethylcyanoacetate and cyclohexanone with sulfur at room temperature with continuous stirring in the presence of diethylamine.

Molecular Structure Analysis

The molecular structure of “N-(2-(5-acetylthiophen-2-yl)ethyl)-2,6-difluorobenzamide” is complex and unique, contributing to its various applications in scientific research. Unfortunately, specific details about its molecular structure were not found in the search results.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” were not found, thiophene derivatives have been studied for their antimicrobial, antioxidant, anticorrosion, and anticancer activities. These compounds have been evaluated for their in vitro biological potentials.

Scientific Research Applications

Synthesis and Chemical Reactions

N-(2-(5-acetylthiophen-2-yl)ethyl)-2,6-difluorobenzamide belongs to a class of compounds that have been the subject of various chemical synthesis and reaction studies. Its structure allows for diverse chemical reactions, contributing to the synthesis of novel compounds. For instance, studies have demonstrated how similar compounds can be synthesized and reacted with other chemicals to produce a range of products. These reactions often involve complex mechanisms and can lead to the development of new materials with potential applications in various fields including pharmaceuticals and materials science (Zhou et al., 2000).

Biological Applications and Studies

Compounds similar to this compound have been studied for their biological activities. Research has explored their potential as antimicrobial, antifungal, and anticancer agents. For example, studies have reported on the synthesis and antibacterial evaluation of various derivatives, highlighting their potential in creating new treatments for infectious diseases (Ravichandiran et al., 2015). Furthermore, anticancer studies have shown promising results, suggesting these compounds could contribute to the development of new cancer therapies (Osmaniye et al., 2018).

Material Science and Engineering

In material science, similar compounds have been utilized in the synthesis of polymers and materials with unique properties. These studies have led to the development of materials with potential applications in electronics, coatings, and other technologies. For example, research on conducting polymers and their electrochromic properties has explored how these compounds can be used to create materials with specific electronic and optical characteristics (Sacan et al., 2006).

Future Directions

The future directions for research on “N-(2-(5-acetylthiophen-2-yl)ethyl)-2,6-difluorobenzamide” and related compounds could involve further exploration of their therapeutic properties and potential applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Mechanism of Action

Mode of Action

Many thiophene derivatives are known to interact with their targets by forming covalent bonds, changing the shape of the target molecule, or blocking the active site .

Biochemical Pathways

Without specific information on the compound’s targets and mode of action, it’s difficult to say which biochemical pathways might be affected. Thiophene derivatives are known to be involved in a wide range of biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities .

Pharmacokinetics

The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a compound depend on its chemical structure. Thiophene derivatives, for example, are often well absorbed due to their aromatic nature and can be metabolized by various enzymes in the body .

Result of Action

The molecular and cellular effects of “N-(2-(5-acetylthiophen-2-yl)ethyl)-2,6-difluorobenzamide” would depend on its specific targets and mode of action. Given the wide range of activities associated with thiophene derivatives, the effects could potentially be quite diverse .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For example, the activity of thiophene derivatives can be affected by the presence of certain enzymes or other compounds in the body .